Cas no 379726-51-9 (methyl 4-chloro-3-(2-methoxyphenyl)(prop-2-en-1-yl)sulfamoylbenzoate)

• Product Name: methyl 4-chloro-3-(2-methoxyphenyl)(prop-2-en-1-yl)sulfamoylbenzoate
• CAS No: 379726-51-9
• MF: C₁₈H₁₈ClNO₅S
• MW: 395.857223033905
• CID: 3105409
• PubChem ID: 2345111
• Update Time: 2025-06-12

methyl 4-chloro-3-(2-methoxyphenyl)(prop-2-en-1-yl)sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• 3-[Allyl-(2-methoxy-phenyl)-sulfamoyl]-4-chloro-benzoic acid methyl ester
• methyl 4-chloro-3-(2-methoxyphenyl)(prop-2-en-1-yl)sulfamoylbenzoate
• SR-01000032506-1
• methyl 4-chloro-3-[(2-methoxyphenyl)-prop-2-enylsulfamoyl]benzoate
• CS-0219422
• Z56837151
• EN300-03961
• G34683
• SR-01000032506
• methyl 4-chloro-3-[(2-methoxyphenyl)(prop-2-en-1-yl)sulfamoyl]benzoate
• methyl4-chloro-3-[(2-methoxyphenyl)(prop-2-en-1-yl)sulfamoyl]benzoate
• AKOS000116759
• EQA72651
• 379726-51-9

• Inchi： 1S/C18H18ClNO5S/c1-4-11-20(15-7-5-6-8-16(15)24-2)26(22,23)17-12-13(18(21)25-3)9-10-14(17)19/h4-10,12H,1,11H2,2-3H3
• InChI Key： SSDJYSAEKNJZSQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1S(N(CC=C)C1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 395.0594215Da
• Monoisotopic Mass: 395.0594215Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-chloro-3-(2-methoxyphenyl)(prop-2-en-1-yl)sulfamoylbenzoate

Comprehensive Overview of Methyl 4-Chloro-3-(2-Methoxyphenyl)(Prop-2-en-1-yl)Sulfamoylbenzoate (CAS No. 379726-51-9)

The compound methyl 4-chloro-3-(2-methoxyphenyl)(prop-2-en-1-yl)sulfamoylbenzoate (CAS No. 379726-51-9) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of multiple functional groups, including a methyl ester, a chloro substituent, a methoxyphenyl moiety, and a sulfamoyl linkage. This combination of features makes it a subject of interest in various research fields, particularly in medicinal chemistry and agrochemical development.

In recent years, the demand for sulfonamide derivatives has surged due to their broad applications in drug discovery and crop protection. The prop-2-en-1-yl (allyl) group in this compound introduces reactivity that can be leveraged for further chemical modifications, making it a versatile intermediate. Researchers are particularly intrigued by its potential role in designing enzyme inhibitors or receptor modulators, topics frequently searched in academic and industrial databases.

The methoxyphenyl component of this molecule is noteworthy because of its prevalence in bioactive compounds. This structural motif is often associated with improved pharmacokinetic properties, such as enhanced solubility or metabolic stability. As sustainability becomes a key focus in chemical synthesis, the eco-friendly optimization of such aryl-allyl sulfonamides is a trending topic in green chemistry forums.

From a synthetic chemistry perspective, the methyl 4-chloro-3-(2-methoxyphenyl)(prop-2-en-1-yl)sulfamoylbenzoate offers intriguing challenges and opportunities. The chloro substituent at the 4-position of the benzoate ring provides a handle for nucleophilic aromatic substitution reactions, while the allyl sulfamoyl group can participate in cycloadditions or radical reactions. These attributes align with current searches for "click chemistry building blocks" and "multifunctional synthetic intermediates."

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis - all terms frequently queried by quality control professionals. The crystalline nature of many sulfonamide derivatives makes X-ray crystallography another relevant analytical approach, particularly for researchers investigating structure-activity relationships.

In material science applications, the π-conjugated system created by the phenyl and benzoate groups suggests potential utility in organic electronic materials. This connects with growing interest in "small molecule semiconductors" and "solution-processable organic materials," as evidenced by search trends in materials science databases.

When handling methyl 4-chloro-3-(2-methoxyphenyl)(prop-2-en-1-yl)sulfamoylbenzoate, standard laboratory precautions for organic compounds apply. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) should be used, consistent with general laboratory safety protocols that are increasingly emphasized in research institutions worldwide.

The commercial availability of this compound through specialty chemical suppliers makes it accessible for research purposes. Current market trends show increased demand for such tailor-made intermediates, particularly from pharmaceutical companies engaged in fragment-based drug discovery programs.

Future research directions for this compound may explore its potential as a pharmacophore in medicinal chemistry or as a ligand in catalytic systems. The growing emphasis on structure-based drug design and computational chemistry approaches (both highly searched terms) could further illuminate its potential applications.

In conclusion, methyl 4-chloro-3-(2-methoxyphenyl)(prop-2-en-1-yl)sulfamoylbenzoate (CAS No. 379726-51-9) represents an interesting case study in multifunctional organic chemistry. Its structural complexity and functional group diversity position it as a valuable compound for various scientific investigations, from drug discovery to materials science, aligning with several current research trends and frequently searched chemical concepts.